Cas no 1040007-72-4 (1-bromo-4-[(3-methylphenyl)methoxy]benzene)

• Product Name: 1-bromo-4-[(3-methylphenyl)methoxy]benzene
• CAS No: 1040007-72-4
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07782689
• CID: 5156647
• Update Time: 2026-03-04

1-bromo-4-[(3-methylphenyl)methoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[(3-methylphenyl)methoxy]benzene
• 1-(4-Bromophenoxymethyl)-3-methylbenzene

• MDL： MFCD07782689
• Inchi： 1S/C14H13BrO/c1-11-3-2-4-12(9-11)10-16-14-7-5-13(15)6-8-14/h2-9H,10H2,1H3
• InChI Key： VJTWXLCYSQFRBV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OCC2=CC=CC(C)=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-bromo-4-[(3-methylphenyl)methoxy]benzene

Chemical Profile of 1-bromo-4-[(3-methylphenyl)methoxy]benzene (CAS No. 1040007-72-4)

1-bromo-4-[(3-methylphenyl)methoxy]benzene, identified by its CAS number 1040007-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a brominated aromatic ring substituted with a methoxy group linked to a 3-methylphenyl moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 1-bromo-4-[(3-methylphenyl)methoxy]benzene consists of a bromine atom at the para position relative to the methoxy group, enhancing its reactivity in various chemical transformations. The presence of the 3-methylphenyl group introduces steric and electronic effects that influence its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel aromatic compounds for their potential applications in pharmaceuticals. 1-bromo-4-[(3-methylphenyl)methoxy]benzene has been studied for its role as a precursor in synthesizing more complex molecules, including those with therapeutic properties. Researchers have leveraged its structural features to develop new analogs with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 1-bromo-4-[(3-methylphenyl)methoxy]benzene is its versatility in synthetic pathways. The bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds. Additionally, the methoxy group can be easily modified through oxidation or deuterium exchange, providing chemists with multiple avenues for structural diversification.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The aromatic system of 1-bromo-4-[(3-methylphenyl)methoxy]benzene can be tailored to interact with specific protein targets, modulating their activity and thereby alleviating disease symptoms. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which play a key role in cell signaling pathways associated with tumor growth.

The 3-methylphenyl moiety contributes to the compound's lipophilicity, an important parameter in drug design for achieving optimal pharmacokinetic properties. By adjusting the substitution pattern on this aromatic ring, researchers can fine-tune the balance between solubility and membrane permeability, ensuring better bioavailability and therapeutic efficacy.

In materials science, 1-bromo-4-[(3-methylphenyl)methoxy]benzene has been explored for its potential applications in organic electronics. Its conjugated aromatic system makes it a suitable candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its electronic properties through functionalization allows for the development of materials with tailored optoelectronic characteristics.

The synthesis of 1-bromo-4-[(3-methylphenyl)methoxy]benzene typically involves bromination followed by methylation or methoxylation of a precursor aromatic compound. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yield. These innovations align with the broader trend toward sustainable chemical manufacturing practices.

As research continues to uncover new applications for 1-bromo-4-[(3-methylphenyl)methoxy]benzene, its importance as a building block in both pharmaceuticals and advanced materials is likely to grow. The compound's unique structural features offer a rich foundation for designing molecules with diverse functionalities, driving innovation across multiple scientific disciplines.

The future prospects for 1-bromo-4-[(3-methylphenyl)methoxy]benzene are promising, with ongoing studies exploring its role in next-generation therapeutics and smart materials. By harnessing its synthetic potential and biological relevance, scientists are poised to unlock new possibilities that could revolutionize medicine and technology.